Cas no 328021-27-8 (4-(4-methylphenyl)-6-(methylsulfanyl)-1-(4-nitrophenyl)-1,2-dihydro-1,3,5-triazine)

• Product Name: 4-(4-methylphenyl)-6-(methylsulfanyl)-1-(4-nitrophenyl)-1,2-dihydro-1,3,5-triazine
• CAS No: 328021-27-8
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 5889301
• PubChem ID: 2917798
• Update Time: 2025-10-31

4-(4-methylphenyl)-6-(methylsulfanyl)-1-(4-nitrophenyl)-1,2-dihydro-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 1,2-dihydro-4-(4-methylphenyl)-6-(methylthio)-1-(4-nitrophenyl)-
• 4-(4-methylphenyl)-6-(methylsulfanyl)-1-(4-nitrophenyl)-1,2-dihydro-1,3,5-triazine
• SR-01000496970
• F1085-0023
• 4-(4-methylphenyl)-6-methylsulfanyl-1-(4-nitrophenyl)-2H-1,3,5-triazine
• 6-(methylthio)-1-(4-nitrophenyl)-4-(p-tolyl)-1,2-dihydro-1,3,5-triazine
• 328021-27-8
• F1349-0018
• AKOS003631608
• EU-0078772
• CCG-4970
• SR-01000496970-1

• Inchi： 1S/C17H16N4O2S/c1-12-3-5-13(6-4-12)16-18-11-20(17(19-16)24-2)14-7-9-15(10-8-14)21(22)23/h3-10H,11H2,1-2H3
• InChI Key： AWUZWIFOGVSNNU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2)C(SC)=NC(C2=CC=C(C)C=C2)=NC1

Computed Properties

• Exact Mass: 340.09939694g/mol
• Monoisotopic Mass: 340.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 99.1Ų

Additional information on 4-(4-methylphenyl)-6-(methylsulfanyl)-1-(4-nitrophenyl)-1,2-dihydro-1,3,5-triazine

Comprehensive Overview of 4-(4-methylphenyl)-6-(methylsulfanyl)-1-(4-nitrophenyl)-1,2-dihydro-1,3,5-triazine (CAS No. 328021-27-8)

The compound 4-(4-methylphenyl)-6-(methylsulfanyl)-1-(4-nitrophenyl)-1,2-dihydro-1,3,5-triazine (CAS No. 328021-27-8) is a specialized heterocyclic organic molecule with a unique structural framework. This triazine derivative has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both methylsulfanyl and nitrophenyl groups in its structure contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel bioactive compounds.

In the context of current scientific trends, this compound aligns with the growing demand for sustainable chemical solutions and green chemistry innovations. Researchers are particularly interested in how 4-(4-methylphenyl)-6-(methylsulfanyl)-1-(4-nitrophenyl)-1,2-dihydro-1,3,5-triazine might contribute to drug discovery programs targeting various diseases. Its structural features suggest potential as a molecular scaffold for designing new enzyme inhibitors or receptor modulators, topics that frequently appear in biomedical literature and patent applications.

The synthesis and characterization of CAS 328021-27-8 involve sophisticated organic chemistry techniques, including nucleophilic substitution reactions and cyclization processes. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify its purity and structural integrity. These aspects are particularly relevant to professionals searching for advanced chemical analysis methods or quality control protocols for complex organic molecules.

From a commercial perspective, 4-(4-methylphenyl)-6-(methylsulfanyl)-1-(4-nitrophenyl)-1,2-dihydro-1,3,5-triazine represents an important intermediate in the development of specialty chemicals. The compound's market relevance connects with current discussions about supply chain resilience and strategic material sourcing in the chemical industry. Manufacturers and researchers alike are exploring its potential as part of broader initiatives in molecular diversification and intellectual property development.

Environmental considerations surrounding this compound are also noteworthy. The scientific community is increasingly focused on understanding the biodegradation pathways and ecotoxicological profiles of such synthetic molecules. This aligns with global concerns about chemical sustainability and the development of environmentally benign alternatives to traditional compounds. Research into CAS 328021-27-8 may contribute valuable data to these important discussions.

In computational chemistry and molecular modeling applications, the distinct structure of 4-(4-methylphenyl)-6-(methylsulfanyl)-1-(4-nitrophenyl)-1,2-dihydro-1,3,5-triazine offers interesting possibilities for structure-activity relationship studies. This aspect connects with current interests in AI-driven drug discovery and in silico screening methods, which are transforming modern pharmaceutical research. The compound's electronic properties and potential pharmacophore features make it a candidate for various computational chemistry investigations.

The patent landscape surrounding triazine derivatives like CAS 328021-27-8 reflects ongoing innovation in multiple technical fields. Intellectual property professionals and R&D managers frequently search for information about novel chemical entities and their patentability, making this an important dimension of the compound's profile. The specific substitution pattern of this molecule may offer unique composition of matter claims in relevant patent applications.

Quality standards and analytical reference materials for 4-(4-methylphenyl)-6-(methylsulfanyl)-1-(4-nitrophenyl)-1,2-dihydro-1,3,5-triazine are another area of professional interest. Laboratories engaged in method validation or certified reference material production often seek detailed information about such compounds. The availability of high-purity samples with comprehensive certificates of analysis is crucial for various research and development applications.

Looking forward, the scientific community continues to explore new horizons for CAS 328021-27-8 and related compounds. Emerging areas such as click chemistry applications, metal-organic frameworks, and functional materials development may present additional opportunities for this interesting molecular structure. The compound's versatility ensures its ongoing relevance in multiple cutting-edge research domains.